Cas no 952974-86-6 (N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide)

• Product Name: N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide
• CAS No: 952974-86-6
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5847419
• PubChem ID: 16886546
• Update Time: 2025-07-15

N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cyclopropyl-N-[(1-methylpiperidin-4-yl)methyl]oxamide
• AKOS024489391
• F5016-0061
• 952974-86-6
• N1-cyclopropyl-N2-((1-methylpiperidin-4-yl)methyl)oxalamide
• N-cyclopropyl-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide
• N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide

• Inchi： 1S/C12H21N3O2/c1-15-6-4-9(5-7-15)8-13-11(16)12(17)14-10-2-3-10/h9-10H,2-8H2,1H3,(H,13,16)(H,14,17)
• InChI Key： UMNTXXHQPHHAPI-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C)CC1)(=O)C(NC1CC1)=O

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.4Ų

Additional information on N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide

Introduction to N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide (CAS No. 952974-86-6)

N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide, a compound with the CAS number 952974-86-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a cyclopropyl group and a 1-methylpiperidin-4-yl moiety, suggests a high degree of specificity in its interactions with biological targets. Such structural motifs are often engineered to enhance binding affinity and selectivity, which are critical factors in the development of novel drugs.

The N-cyclopropyl substituent is particularly noteworthy, as it introduces rigidity to the molecule, which can be advantageous in optimizing pharmacokinetic properties. This rigidity can help stabilize the compound's conformation in the binding pocket of a target protein, thereby improving its efficacy. Additionally, the presence of the 1-methylpiperidin-4-yl group adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the compound. These features make N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of small molecules that modulate biological pathways associated with neurological disorders. The structural components of N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide suggest potential activity in this area. Specifically, the piperidine ring is a common pharmacophore in drugs targeting central nervous system (CNS) disorders due to its ability to interact with various neurotransmitter receptors. The methyl substitution at the 1-position further fine-tunes these interactions, potentially enhancing selectivity for specific receptors or enzymes.

One of the most exciting aspects of N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide is its potential as a lead compound for further derivatization. The combination of the cyclopropyl and piperidine moieties provides a versatile scaffold that can be modified to explore different chemical space. This flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can lead to significant improvements in drug properties such as potency, selectivity, and pharmacokinetics. Researchers have been employing computational methods and high-throughput screening to identify optimal analogs of this compound, which could accelerate the discovery process.

The synthesis of N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling the key functional groups present in this compound. These synthetic strategies not only ensure high yields but also allow for regioselective modifications, which are essential for optimizing drug-like properties.

Evaluation of N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide has been conducted using both in vitro and in vivo models. In vitro studies have focused on its interaction with relevant biological targets, such as enzymes and receptors involved in neurological pathways. Preliminary results indicate that this compound exhibits promising binding affinity and selectivity, suggesting its potential as a therapeutic agent. Additionally, cellular assays have been employed to assess its ability to modulate downstream signaling pathways associated with these targets.

In vivo studies have provided further insights into the pharmacological profile of N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide. Animal models have been used to evaluate its efficacy in treating conditions related to CNS dysfunction. These studies have shown that the compound can produce effects consistent with its proposed mechanism of action, although further research is needed to fully understand its therapeutic potential and safety profile. Pharmacokinetic studies have also been conducted to assess parameters such as bioavailability, distribution, metabolism, and excretion (ADME), which are critical for determining dosing regimens and predicting clinical outcomes.

The future direction of research on N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide involves expanding its chemical space through structure-based drug design and combinatorial chemistry approaches. By leveraging computational tools and high-throughput screening technologies, researchers aim to identify novel analogs with enhanced properties. Additionally, exploring new synthetic routes could facilitate large-scale production and cost-effective manufacturing processes.

The development of N-cyclopropyl-N'-(1-methylpiperidin-4-yl)methylethanediamide also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaboration ensures that compounds like this one are not only synthesized efficiently but also rigorously evaluated for their therapeutic potential and safety profiles before advancing into clinical trials.